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Compound of Interest

Compound Name: (+)-AS115

Cat. No.: B15601613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: (+)-AS115 is a specific enantiomer of the KIAA1363 inhibitor AS115. As of this

writing, detailed public information, including a specific Safety Data Sheet (SDS), for the (+)-

enantiomer is limited. The following guidelines are based on available information for the

racemic mixture (AS115), the (-)-enantiomer, general knowledge of carbamate compounds,

and published research on similar KIAA1363 inhibitors. It is imperative to supplement this guide

with compound-specific data as it becomes available and to adhere to all institutional and

regulatory safety protocols.

Chemical and Physical Properties
While specific data for (+)-AS115 is not readily available, the properties of the (-)-AS115

enantiomer and the racemic mixture provide a foundational understanding.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15601613?utm_src=pdf-interest
https://www.benchchem.com/product/b15601613?utm_src=pdf-body
https://www.benchchem.com/product/b15601613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Information Source

Chemical Name

2-fluorophenyl-(2-(((1R,2S)-2-

(butoxymethyl)cyclohexyl)meth

oxy)ethyl)carbamate

Vendor Data for (-)-AS115

Chemical Formula C₂₁H₃₂FNO₄ Vendor Data for (-)-AS115

Molecular Weight 381.5 g/mol Vendor Data for (-)-AS115

Appearance
Likely a solid or solution in an

organic solvent.
General knowledge

Solubility (Racemic AS115)

- DMF: ~12 mg/mL - DMSO:

~12 mg/mL - Ethanol: ~30

mg/mL

Vendor Data

Handling and Personal Protective Equipment (PPE)
As a carbamate compound with biological activity, caution should be exercised during handling

to minimize exposure.

Guideline Recommendation

Engineering Controls
Handle in a well-ventilated area, preferably

within a chemical fume hood.

Personal Protective Equipment (PPE)

- Gloves: Chemical-resistant gloves (e.g., nitrile)

are required. - Eye Protection: Safety glasses or

goggles are mandatory. - Lab Coat: A standard

laboratory coat should be worn.

Hygiene Practices

- Avoid inhalation of dust or aerosols. - Prevent

contact with skin and eyes. - Wash hands

thoroughly after handling. - Do not eat, drink, or

smoke in the laboratory.

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of (+)-AS115. Carbamates, as a

class, can be susceptible to degradation under certain conditions.

Storage Conditions
Parameter Recommendation

Temperature

Store in a cool, dry place. For long-term storage,

refrigeration (-20°C) is recommended, especially

if in solution.

Light
Protect from direct sunlight. Store in a light-

resistant container.

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) if possible, particularly for long-term

storage, to prevent oxidative degradation.

Container
Use a tightly sealed, appropriate chemical

container.

Stability Profile
Quantitative stability data for (+)-AS115 is not publicly available. However, the stability of

carbamates is generally influenced by pH and temperature.
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Condition Expected Stability

pH

Carbamates are generally more stable in neutral

to slightly acidic conditions. They are

susceptible to hydrolysis under alkaline (basic)

conditions.[1][2]

Temperature

Elevated temperatures can accelerate

degradation.[1] Avoid repeated freeze-thaw

cycles if stored in solution.

Solutions

If provided in an organic solvent, ensure the

solvent is anhydrous to prevent hydrolysis. For

aqueous solutions, prepare them fresh and use

them promptly.

Experimental Protocols
The following are generalized protocols for the use of a KIAA1363 inhibitor like (+)-AS115,

based on methodologies reported for similar compounds.

Preparation of Stock Solutions
Solvent Selection: Based on available data for racemic AS115, solvents such as DMSO or

ethanol are suitable for creating high-concentration stock solutions.

Procedure:

Equilibrate the vial of (+)-AS115 to room temperature before opening.

Under a fume hood, add the appropriate volume of solvent to the vial to achieve the

desired stock concentration (e.g., 10 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.
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In Vitro KIAA1363 Inhibition Assay (General Workflow)
This protocol is adapted from studies on KIAA1363 inhibitors.[3]

Cell Culture: Culture cells known to express KIAA1363 (e.g., SKOV-3, PC-3) under standard

conditions.

Inhibitor Treatment:

Prepare serial dilutions of (+)-AS115 in the appropriate cell culture medium.

Treat cells with varying concentrations of the inhibitor for a predetermined time (e.g., 4

hours). Include a vehicle control (e.g., DMSO).

Cell Lysis:

Wash cells with cold PBS.

Lyse the cells in a suitable buffer to prepare the proteome.

Activity-Based Protein Profiling (ABPP) (Optional but recommended for selectivity):

Incubate the cell lysates with a broad-spectrum serine hydrolase probe (e.g., FP-

Rhodamine).

Analyze the labeling of KIAA1363 by SDS-PAGE and in-gel fluorescence scanning to

determine the extent of inhibition.

Substrate Hydrolysis Assay:

Incubate the treated cell lysates with a KIAA1363 substrate (e.g., 2-acetyl

monoalkylglycerol ether).

Quench the reaction and extract the lipids.

Analyze the formation of the product (e.g., monoalkylglycerol ether) by LC-MS to quantify

KIAA1363 activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3119342/
https://www.benchchem.com/product/b15601613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
Visualizations
KIAA1363 in the Ether Lipid Signaling Pathway
The following diagram illustrates the role of KIAA1363 in the ether lipid signaling pathway,

which is often dysregulated in cancer. KIAA1363 hydrolyzes 2-acetyl monoalkylglycerol ether

(2-acetyl MAGE) to monoalkylglycerol ether (MAGE), a precursor for pro-tumorigenic signaling

lipids like alkyl-lysophosphatidic acid (alkyl-LPA).[4]
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Caption: KIAA1363's role in the ether lipid signaling pathway.

Experimental Workflow for KIAA1363 Inhibition Assay
The following diagram outlines a typical experimental workflow for assessing the inhibitory

activity of (+)-AS115 on KIAA1363 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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